N1-(2-(4-(4-fluorophenyl)piperazin-1-yl)-2-(furan-2-yl)ethyl)-N2-(pyridin-3-ylmethyl)oxalamide

• IUPAC Name: N'-[2-[4-(4-fluorophenyl)piperazin-1-yl]-2-(furan-2-yl)ethyl]-N-(pyridin-3-ylmethyl)oxamide
• InChI: InChI=1S/C24H26FN5O3/c25-19-5-7-20(8-6-19)29-10-12-30(13-11-29)21(22-4-2-14-33-22)17-28-24(32)23(31)27-16-18-3-1-9-26-15-18/h1-9,14-15,21H,10-13,16-17H2,(H,27,31)(H,28,32)
• InChI Key: VOSUNPPOLFKIAI-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2=CC=C(C=C2)F)C(CNC(=O)C(=O)NCC3=CN=CC=C3)C4=CC=CO4
• Molecular Formula: C24H26FN5O3
• Molecular Weight: 451.5 g/mol

Description

N1-(2-(4-(4-fluorophenyl)piperazin-1-yl)-2-(furan-2-yl)ethyl)-N2-(pyridin-3-ylmethyl)oxalamide is a useful research compound. Its molecular formula is C24H26FN5O3 and its molecular weight is 451.502. The purity is usually 95%.
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Scientific Research Applications

Catalytic Activity in Chemical Synthesis

N,N'-Bisoxalamides, including derivatives similar to N1-(2-(4-(4-fluorophenyl)piperazin-1-yl)-2-(furan-2-yl)ethyl)-N2-(pyridin-3-ylmethyl)oxalamide, have shown significant efficacy in enhancing catalytic activities. For instance, N,N'-Bis(furan-2-ylmethyl)oxalamide (BFMO) has been demonstrated to be highly effective in promoting Cu-catalyzed N-arylation of anilines and cyclic secondary amines. This process enables the coupling of a wide range of (hetero)aryl bromides with various (hetero)aryl amines, facilitating the synthesis of pharmaceutically important building blocks under relatively low temperatures and catalyst loadings. Such research underscores the utility of N1-(2-(4-(4-fluorophenyl)piperazin-1-yl)-2-(furan-2-yl)ethyl)-N2-(pyridin-3-ylmethyl)oxalamide derivatives in medicinal chemistry and drug development processes (Bhunia, S. V. Kumar, & D. Ma, 2017).

Antipsychotic Potential

Compounds structurally related to N1-(2-(4-(4-fluorophenyl)piperazin-1-yl)-2-(furan-2-yl)ethyl)-N2-(pyridin-3-ylmethyl)oxalamide have been explored for their antipsychotic potential. Research into conformationally constrained butyrophenones, which share functional groups with the compound of interest, has identified several derivatives with significant affinity for dopamine and serotonin receptors. These compounds have been evaluated as antipsychotic agents, demonstrating efficacy in in vitro and in vivo assays. This suggests the potential application of N1-(2-(4-(4-fluorophenyl)piperazin-1-yl)-2-(furan-2-yl)ethyl)-N2-(pyridin-3-ylmethyl)oxalamide in developing new treatments for psychiatric disorders (Raviña et al., 2000).

Synthesis and Docking Studies

Piperazine-1-yl-1H-indazole derivatives, which are structurally related to the compound , have been synthesized and characterized through spectral analysis. Docking studies for these compounds have provided insights into their potential medicinal chemistry applications. This research highlights the importance of structural analysis and computational modeling in drug design, potentially guiding the development of new pharmaceuticals based on the chemical framework of N1-(2-(4-(4-fluorophenyl)piperazin-1-yl)-2-(furan-2-yl)ethyl)-N2-(pyridin-3-ylmethyl)oxalamide (Balaraju, S. Kalyani, & E. Laxminarayana, 2019).